Cas no 1208-65-7 (3-(4-tert-Butylbenzene)prop-2-enoic Acid)

3-(4-tert-Butylbenzene)prop-2-enoic acid is a substituted cinnamic acid derivative featuring a tert-butyl group at the para position of the benzene ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyl group improves solubility in nonpolar solvents and influences reactivity in conjugation with the propenoic acid moiety. Its α,β-unsaturated carbonyl system allows for versatile chemical transformations, including Michael additions and polymerizations. The compound is particularly useful in the development of specialty chemicals, UV absorbers, and fine chemical synthesis, where controlled steric hindrance and stability are critical.
3-(4-tert-Butylbenzene)prop-2-enoic Acid structure
1208-65-7 structure
Product Name:3-(4-tert-Butylbenzene)prop-2-enoic Acid
CAS No:1208-65-7
MF:C13H16O2
MW:204.264944076538
MDL:MFCD00040719
CID:133705
PubChem ID:724839
Update Time:2025-05-28

3-(4-tert-Butylbenzene)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Butylcinnamic acid
    • 3-(4-tert-Butylbenzene)prop-2-enoic Acid
    • 4-(TERT-BUTYL)CINNAMIC ACID
    • (2E)-3-(4-TERT-BUTYLPHENYL)ACRYLIC ACID
    • 3-(4-(tert-Butyl)phenyl)acrylic acid
    • 3-[4-(tert-Butyl)phenyl]acrylic acid
    • 1208-65-7
    • CS-0091044
    • (E)-3-(4-(tert-butyl)phenyl)acrylic acid
    • EN300-306010
    • (2E)-3-(4-tert-butylphenyl)-2-propenoic acid
    • 190125-60-1
    • 4-TERT.-BUTYLCINNAMIC ACID
    • F3098-1918
    • (E)-3-(4-tert-butylphenyl)prop-2-enoic acid
    • SCHEMBL846833
    • (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid
    • (E)-3-(4-tert-Butyl-phenyl)-acrylic acid
    • AKOS025310067
    • A804606
    • QFSPZKLJQZSLQU-RMKNXTFCSA-N
    • J-501903
    • 3-(4-tert-butylphenyl)prop-2-enoic Acid
    • (E)-3-(4-tert-butylphenyl)acrylic acid
    • (e)-3-(4-t-butylphenyl)acrylic acid
    • 4-tert-butyl-trans-cinnamic acid
    • Z2573140529
    • 3-(4-tert-butylphenyl)acrylic acid
    • EN300-29382
    • 8R-0658
    • AKOS000263688
    • MFCD00040719
    • SCHEMBL818742
    • 2-Propenoicacid,3-[4-(1,1-dimethylethyl)phenyl]-
    • para-tert.-butyl-trans-cinnamic acid
    • BBL036958
    • ALBB-011728
    • STL507859
    • A10225
    • 2-Propenoic acid, 3-[4-(1,1-dimethylethyl)phenyl]-, (2E)-
    • AS-871/40987600
    • G77552
    • MDL： MFCD00040719
    • Inchi： 1S/C13H16O2/c1-13(2,3)11-7-4-10(5-8-11)6-9-12(14)15/h4-9H,1-3H3,(H,14,15)/b9-6+
    • InChI Key： QFSPZKLJQZSLQU-RMKNXTFCSA-N
    • SMILES： OC(/C=C/C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 204.11500
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.065
  • Melting Point: 198-200°C
  • Boiling Point: 318°C at 760 mmHg
  • Flash Point: 222.5°C
  • Refractive Index: 1.561
  • PSA: 37.30000
  • LogP: 3.08190
  • Vapor Pressure: 4.8±0.3 mmHg at 25°C

3-(4-tert-Butylbenzene)prop-2-enoic Acid Security Information

3-(4-tert-Butylbenzene)prop-2-enoic Acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(4-tert-Butylbenzene)prop-2-enoic Acid Pricemore >>

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3-(4-tert-Butylbenzene)prop-2-enoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1208-65-7)3-(4-tert-Butylbenzene)prop-2-enoic Acid
Order Number:A804606
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):158.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1208-65-7)3-(4-tert-Butylbenzene)prop-2-enoic Acid
A804606
Purity:99%
Quantity:25g
Price ($):158.0
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